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Compound of Interest

Compound Name: Nonanoic-D17 acid

Cat. No.: B592562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental physicochemical properties of

Nonanoic-D17 acid, a deuterated analog of nonanoic acid. The substitution of hydrogen with

deuterium atoms offers a valuable tool for various research applications, including metabolic

studies, lipidomics, and as an internal standard in mass spectrometry-based analyses.

Core Molecular Data
The key to understanding the utility of Nonanoic-D17 acid lies in its precise molecular

characteristics. The incorporation of 17 deuterium atoms significantly alters its mass without

substantially changing its chemical properties.

Property Value Source

Molecular Formula C₉HD₁₇O₂ [1][2]

Molecular Weight 175.34 g/mol [1][2][3][4]

CAS Number 130348-94-6 [1][3][4]

Nonanoic-D17 acid is a saturated fatty acid where 17 of the hydrogen atoms have been

replaced by their stable isotope, deuterium.[3] This isotopic labeling makes it readily

distinguishable from its naturally occurring counterpart in analytical experiments.
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Isotopic Composition and Mass
The molecular weight of a compound is determined by the sum of the atomic masses of its

constituent atoms. In the case of Nonanoic-D17 acid, the calculation is as follows:

Carbon (C): 9 atoms

Hydrogen (H): 1 atom

Deuterium (D): 17 atoms

Oxygen (O): 2 atoms

Deuterium, an isotope of hydrogen, contains one proton and one neutron, giving it an atomic

mass of approximately 2.014 atomic mass units (amu).[5][6][7] This is roughly double the mass

of protium (the most common hydrogen isotope), which has only a single proton.[5]

Applications in Research
The significant mass difference between Nonanoic-D17 acid and endogenous nonanoic acid

allows it to serve as an excellent internal standard for quantitative analysis.[8] In techniques

such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS), the deuterated standard can be spiked into a sample. Since it co-elutes

with the unlabeled analyte but is detected at a different mass-to-charge ratio, it enables precise

quantification of the target molecule.

Furthermore, its use as an isotopic tracer is invaluable in metabolic studies to track the

absorption, distribution, metabolism, and excretion (ADME) of fatty acids within biological

systems.[9]

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for utilizing Nonanoic-D17
acid as an internal standard in a quantitative mass spectrometry experiment.
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Workflow for quantitative analysis using a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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